1-Bromooctane-d4

• Molecular Formula: C8H17Br
• Molecular Weight: 197.15 g/mol
• InChI: InChI=1S/C8H17Br/c1-2-3-4-5-6-7-8-9/h2-8H2,1H3/i5D2,6D2
• InChIKey: VMKOFRJSULQZRM-NZLXMSDQSA-N

1-Bromooctane-d4 (CAS 1219803-37-8): A Selectively Deuterated Internal Standard for Precise Analytical Quantification

1-Bromooctane-d4 (n-Octyl Bromide-d4) is a stable isotope-labeled analog of 1-bromooctane, characterized by the substitution of four protium atoms with deuterium at the C3 and C4 positions of the alkyl chain [1]. This isotopic modification increases its molecular weight to 197.15 g/mol (compared to 193.13 g/mol for unlabeled 1-bromooctane), a mass shift of +4 Da, which is essential for its primary application as an internal standard in mass spectrometry-based assays . It is provided as a high-purity liquid with an isotopic enrichment specification of ≥98 atom % D, ensuring minimal interference from the unlabeled species .

Stable Isotope-Labeled Internal Standard

Mass shift enables spectral separation in MS assays

High isotopic enrichment minimizes unlabeled interference

Selective deuteration preserves alkyl bromide reactivity

• [1] PubChem. (n.d.). 1-Bromooctane-3,3,4,4-d4. Retrieved April 23, 2026. View Source

Why 1-Bromooctane-d4 Cannot Be Replaced by Other Deuterated or Unlabeled Analogs in Quantitative LC/GC-MS

In quantitative mass spectrometry, the internal standard must closely mimic the analyte's behavior during sample preparation, chromatography, and ionization to correct for matrix effects and recovery losses . Substituting 1-Bromooctane-d4 with an unlabeled analog (e.g., 1-Bromooctane) fails because it is indistinguishable from the endogenous analyte, precluding any quantitative measurement. While other deuterated forms like 1-Bromooctane-d17 or 1-Bromooctane-d2 are also isotopically distinct, they differ significantly in their physicochemical properties and analytical behavior, particularly retention time [1]. The +4 Da mass shift of 1-Bromooctane-d4 provides a unique balance: it offers sufficient separation from the analyte's isotopic envelope without the substantial shift that can cause significant chromatographic resolution and differential matrix effects, as observed with heavily deuterated analogs [1].

Unlabeled 1‑Bromooctane

Lacks mass distinction; analyte and standard signals cannot be separated for quantification.

d2 Analog

Insufficient mass shift may cause spectral overlap, reducing quantification reliability.

d17 Analog

Excessive deuteration can alter chromatographic retention and matrix-effect correction, deviating from analyte behavior.

• [1] Springer. (2002). LC-MS-MS experiences with internal standards. Chromatographia. View Source

Evidence-Based Differentiation of 1-Bromooctane-d4 from Its Closest Analogs

Mass Shift of +4 Da Provides Optimal Spectral Separation vs. Unlabeled and d17 Analogs

A mass difference between the analyte and the internal standard must be at least 3 Da for reliable quantification of small molecules (<1000 Da) to avoid spectral overlap . 1-Bromooctane-d4 provides a +4 Da mass shift (Δm/z = 4) relative to unlabeled 1-Bromooctane (M+0), effectively separating the internal standard signal from the analyte's M+0 and natural abundance M+1/M+2 isotopes . In contrast, 1-Bromooctane-d2 (Δm/z = 2) falls below this recommended threshold and risks interference, while 1-Bromooctane-d17 (Δm/z = 17) introduces a much larger mass difference that can alter chromatographic retention and extraction recovery relative to the analyte [1].

Mass Shift

Cross-study comparable

+4 Da

d2: +2 Da
d17: +17 Da

Reported shift supports spectral separation for reliable internal standard use.

Exceeds 3 Da minimum while maintaining physicochemical similarity.

Evidence Dimension	Mass Difference from Unlabeled Analyte (Δm/z)
Target Compound Data	+4 Da
Comparator Or Baseline	1-Bromooctane-d2: +2 Da; 1-Bromooctane-d17: +17 Da
Quantified Difference	1-Bromooctane-d4 exceeds the minimum 3 Da requirement, whereas d2 does not. d4's shift is 13 Da less than d17.
Conditions	Small molecule MS analysis (<1000 Da) per general internal standard design principles.

Why This Matters

This +4 Da shift ensures analytical accuracy by preventing spectral overlap while maintaining close physicochemical similarity to the analyte, a key criterion for a robust internal standard.

• [1] Springer. (2002). LC-MS-MS experiences with internal standards. Chromatographia. View Source

High Isotopic Purity of 98 atom % D Minimizes Unlabeled Background Interference

The utility of an isotope-labeled internal standard is directly tied to its isotopic enrichment, as any unlabeled (M+0) material will contribute to the analyte signal and bias quantitation . Commercially sourced 1-Bromooctane-d4 is specified with an isotopic purity of 98 atom % D . This high enrichment ensures that only a negligible fraction (<2%) of the internal standard signal overlaps with the unlabeled analyte, a critical requirement for achieving low limits of detection in trace analysis. In comparison, lower-purity labeled standards or those without a certified enrichment specification can introduce significant and variable background noise, compromising assay precision and accuracy .

Isotopic Purity

Class-level inference

98 atom % D

Specification supports low unlabeled background for trace analysis.

Verify lot-specific certificate of analysis.

Evidence Dimension	Isotopic Purity (Atom % D)
Target Compound Data	98 atom % D
Comparator Or Baseline	Unspecified or lower-purity deuterated analogs
Quantified Difference	≤2% unlabeled (M+0) material present in the target compound.
Conditions	Per vendor certificate of analysis specification.

Why This Matters

Procuring a lot with a verified 98 atom % D enrichment specification is essential for minimizing method bias and ensuring the long-term reliability of quantitative MS assays, especially when measuring low analyte concentrations.

Selective Deuteration at C3/C4 Preserves Core Alkyl Bromide Reactivity

The label's position is critical when the compound is used as a mechanistic probe or synthetic intermediate. 1-Bromooctane-d4 is specifically deuterated at the C3 and C4 positions (1-Bromooctane-3,3,4,4-d4), leaving the reactive C1-Br and terminal C8 positions unlabeled . This selective labeling preserves the reactivity of the alkyl bromide group for nucleophilic substitution or Grignard reactions while providing a distinct isotopic signature. In contrast, 1-Bromooctane-d17, which is perdeuterated (17 deuteriums), exhibits a significantly higher density (1.217 g/mL at 25°C) and different reactivity due to kinetic isotope effects across the entire molecule, potentially altering reaction rates in ways that do not accurately model the unlabeled compound [1].

Deuteration Pattern

Class-level inference

C3/C4 selective

Density: d4 ~1.1 g/cm³; d17 1.217 g/cm³

Preserves core reactivity for tracer and synthetic studies.

d17 density ~10% higher, indicating greater property shift.

Evidence Dimension	Deuterium Label Position and Its Impact on Physical Properties
Target Compound Data	Deuterated at C3 and C4 only; Density: 1.1±0.1 g/cm³ (predicted)
Comparator Or Baseline	1-Bromooctane-d17: Perdeuterated (17 deuteriums); Density: 1.217 g/mL at 25°C (measured) [1]
Quantified Difference	d17 density is ~10% higher than predicted d4 density, indicating a greater deviation from the unlabeled compound's properties.
Conditions	Comparison of reported physical properties from chemical databases and vendor data.

Why This Matters

For users employing 1-Bromooctane-d4 as a synthetic tracer or mechanistic probe, the site-selective deuteration ensures the compound's core reactivity remains representative of the native substrate, a critical advantage over fully deuterated analogs like d17.

• [1] Kuujia. (n.d.). 1-Bromooctane-d17 (CAS 126840-36-6). Retrieved April 23, 2026. View Source

Primary Application Scenarios for Procuring 1-Bromooctane-d4

Quantitative Analysis of 1-Bromooctane in Environmental Water Samples via GC-MS

In environmental monitoring for volatile organic compounds (VOCs), 1-Bromooctane-d4 is used as an isotope-labeled internal standard to correct for analyte losses during sample preparation and matrix effects during analysis. Its +4 Da mass shift provides clear spectral separation from the native 1-bromooctane analyte, while its physicochemical similarity ensures it co-elutes with the target compound, providing accurate and precise quantification at trace (ppb) levels .

Mechanistic Investigation of Alkyl Bromide Substitution Reactions Using Isotope Tracing

Researchers can use 1-Bromooctane-d4 as a starting material in nucleophilic substitution or elimination reactions to generate deuterated products. The specific C3/C4 deuteration pattern allows for the tracking of the alkyl chain's fate through a synthetic sequence using mass spectrometry or 2H NMR, confirming the origin of specific atoms in the final product without the kinetic isotope effects that can complicate studies using perdeuterated (d17) analogs .

Metabolic Fate and Pharmacokinetic Studies of Brominated Compounds

In drug development, 1-Bromooctane-d4 is employed as a tracer to study the absorption, distribution, metabolism, and excretion (ADME) of bromoalkane-containing molecules. The deuterium label at C3/C4 is strategically positioned to be resistant to metabolic exchange and cleavage, providing a robust marker for quantifying the parent compound and its primary metabolites in biological matrices using LC-MS/MS . The high isotopic purity (≥98 atom % D) ensures that background signals do not interfere with the measurement of low-concentration metabolites .

Preparation of Deuterated Synthetic Building Blocks

1-Bromooctane-d4 serves as a valuable synthon for introducing a deuterated C8 alkyl chain into more complex molecules. For instance, it can be used to synthesize deuterated surfactants, ionic liquids, or ligands for catalysis. The selective C3/C4 deuteration provides a distinct NMR signature for structural elucidation and allows the final compound to be used as a non-radioactive tracer in subsequent application studies, such as investigating the environmental fate of industrial chemicals .

Application

Selection Property

Validation Focus

Environmental VOC monitoring (GC‑MS)

Co‑elution with target analyte; similar ionization

Matrix‑effect correction and recovery at trace levels

Nucleophilic substitution tracer studies

Site‑selective C3/C4 deuteration

Tracking alkyl chain fate by MS or ²H NMR

Bromoalkane ADME research

Metabolically stable deuterium label

Quantification of parent and metabolites in research matrices

Deuterated building block synthesis

Reactive alkyl bromide handle retained

Non‑radioactive tracer for environmental fate studies